molecular formula C12H21NO2 B1139542 Ethyl octahydro-2H-quinolizine-3-carboxylate CAS No. 19728-76-8

Ethyl octahydro-2H-quinolizine-3-carboxylate

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CAS No.: 19728-76-8
M. Wt: 211.3
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Description

Ethyl octahydro-2H-quinolizine-3-carboxylate, also known as spiro[2.5]octane-4,6-dione, is a synthetic compound that has gained attention in scientific research due to its unique chemical structure and potential applications.

Scientific Research Applications

Synthesis Methods

  • Practical and Large-Scale Synthesis : A robust synthesis method for ethyl octahydro-2H-quinolizine-3-carboxylate derivatives is crucial for pharmaceutical applications. Bänziger et al. (2000) demonstrated a large-scale and efficient synthesis approach for these compounds, emphasizing the potential for mass production and pharmaceutical applicability (Bänziger et al., 2000).

Potential Applications

  • Liquid Crystal Displays (LCDs) : The unique properties of this compound derivatives find applications in the fabrication of LCDs. Bojinov & Grabchev (2003) synthesized new fluorescent ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates, which showed promising results in nematic liquid crystals, indicating their high potential for application in LCDs (Bojinov & Grabchev, 2003).

  • Photodiode Applications : The novel ethyl 3-amino-2-cyano-6-hydroxy-7, 12-dioxo-2, 7, 12, 12a-tetrahydro-1H-benzo[g]pyrimido[1, 2-a]quinoline-5-carboxylate (3ABPQC) synthesized by Elkanzi et al. (2020) was investigated for its photodiode applications. The remarkable optical behavior and unique optical response representations of ABPQC make it a potential candidate for designing and manufacturing organic photodiodes based on ABPQC nanostructured films (Elkanzi et al., 2020).

Safety and Hazards

The compound is labeled with a warning signal word . The hazard statements associated with it are H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

Properties

IUPAC Name

ethyl 2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine-3-carboxylate
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InChI

InChI=1S/C12H21NO2/c1-2-15-12(14)10-6-7-11-5-3-4-8-13(11)9-10/h10-11H,2-9H2,1H3
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InChI Key

ICWZXKPBSHGFEO-UHFFFAOYSA-N
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Canonical SMILES

CCOC(=O)C1CCC2CCCCN2C1
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Molecular Formula

C12H21NO2
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DSSTOX Substance ID

DTXSID201256561
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Molecular Weight

211.30 g/mol
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CAS No.

76211-05-7
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